3-(fluoromethyl)pyrrolidine-3-carbonitrile hydrochloride
Overview
Description
It is known for its unique properties and molecular structure, which make it valuable in drug discovery, organic synthesis, and medicinal chemistry.
Preparation Methods
The synthesis of 3-(fluoromethyl)pyrrolidine-3-carbonitrile hydrochloride typically involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors. The reaction conditions often include the use of specific reagents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
3-(fluoromethyl)pyrrolidine-3-carbonitrile hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents used in oxidation reactions include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound. Common reagents used in reduction reactions include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents used in substitution reactions include halogens and nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
3-(fluoromethyl)pyrrolidine-3-carbonitrile hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in organic synthesis to create more complex molecules.
Biology: It is used in the study of biological processes and pathways.
Industry: It is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 3-(fluoromethyl)pyrrolidine-3-carbonitrile hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
3-(fluoromethyl)pyrrolidine-3-carbonitrile hydrochloride can be compared with other similar compounds, such as:
3-(fluoromethyl)pyrrolidine-3-carbonitrile: This compound lacks the hydrochloride component but shares similar structural features.
Pyrrolidine derivatives: These compounds have a similar pyrrolidine ring structure but may have different substituents and functional groups.
The uniqueness of this compound lies in its specific molecular structure and properties, which make it valuable for various scientific research applications .
Properties
CAS No. |
2680539-32-4 |
|---|---|
Molecular Formula |
C6H10ClFN2 |
Molecular Weight |
164.6 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
